2-(3-chlorophenyl)-N-(4-nitrobenzyl)ethanamine

• IUPAC Name: 2-(3-chlorophenyl)-N-[(4-nitrophenyl)methyl]ethanamine
• InChI: InChI=1S/C15H15ClN2O2/c16-14-3-1-2-12(10-14)8-9-17-11-13-4-6-15(7-5-13)18(19)20/h1-7,10,17H,8-9,11H2
• InChI Key: KEWBPZRHOBHMMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

2-(3-chlorophenyl)-N-(4-nitrobenzyl)ethanamine is a chemical compound that belongs to the family of phenethylamines. It is also known as 3C-E or 3C-EH. This compound has gained attention in the scientific community due to its potential as a research chemical. The purpose of

Mechanism of Action

The mechanism of action of 2-(3-chlorophenyl)-N-(4-nitrobenzyl)ethanamine involves its binding to the 5-HT2A receptor. This binding results in the activation of intracellular signaling pathways that lead to changes in neuronal activity and neurotransmitter release. These changes can affect the perception of sensory stimuli, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-chlorophenyl)-N-(4-nitrobenzyl)ethanamine have been studied in animal models. It has been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to increased locomotor activity and arousal. It has also been shown to enhance the effects of other serotonergic compounds, such as LSD and psilocybin.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-chlorophenyl)-N-(4-nitrobenzyl)ethanamine in lab experiments is its high affinity for the 5-HT2A receptor. This allows for precise targeting of this receptor and the ability to investigate its function in detail. However, one limitation is the potential for off-target effects on other receptors or neurotransmitter systems, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of 2-(3-chlorophenyl)-N-(4-nitrobenzyl)ethanamine. One direction is the investigation of its potential as a therapeutic agent for psychiatric disorders, such as depression and anxiety. Another direction is the exploration of its effects on other neurotransmitter systems and receptors, which can provide a more comprehensive understanding of its mechanism of action. Additionally, the development of more selective compounds that target the 5-HT2A receptor with greater specificity can lead to more precise investigations of this receptor's function.

Scientific Research Applications

2-(3-chlorophenyl)-N-(4-nitrobenzyl)ethanamine has been studied for its potential as a research chemical in the field of neuroscience. It has been shown to have a high affinity for serotonin receptors, specifically the 5-HT2A receptor. This receptor is known to play a role in the regulation of mood, cognition, and perception. Therefore, 2-(3-chlorophenyl)-N-(4-nitrobenzyl)ethanamine has been used in studies to investigate the function of this receptor and its potential as a therapeutic target for psychiatric disorders.